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Compound of Interest

Compound Name: 3-Amino-2-nitrobenzoic acid

Cat. No.: B050063

Essential Safety and Handling Guide for 3-Amino-2-
hitrobenzoic Acid

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Amino-2-nitrobenzoic acid was not
readily available. The following information is based on the safety data for the closely related
isomer, 2-Amino-3-nitrobenzoic acid (CAS No. 606-18-8), and other similar compounds.
Researchers should handle 3-Amino-2-nitrobenzoic acid with the same precautions as
outlined below and conduct a thorough risk assessment before use.

This guide provides immediate safety, handling, and disposal information for laboratory
personnel, including researchers, scientists, and drug development professionals working with
3-Amino-2-nitrobenzoic acid.

Hazard Identification and Classification

Based on data for 2-Amino-3-nitrobenzoic acid, this compound is classified as:
o Acute toxicity, oral (Category 4): Harmful if swallowed.[1]
o Skin irritation (Category 2): Causes skin irritation.[2][3][4]

e Serious eye irritation (Category 2A): Causes serious eye irritation.[2][3][4]
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e Specific target organ toxicity — single exposure (Category 3), Respiratory system: May
cause respiratory irritation.[2][3][4]

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Signal Word: Warning[1][4]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
3-Amino-2-nitrobenzoic acid.

PPE Category Specification

Chemical safety goggles or safety glasses with
Eye and Face Protection side-shields conforming to OSHA's 29 CFR
1910.133 or European Standard EN166.[3][5]

Chemical-resistant, impervious gloves (e.g.,
. _ nitrile rubber) inspected prior to use.[3] A lab
Skin Protection ] )
coat or other protective clothing should be worn

to prevent skin contact.[2]

For operations that may generate dust, a

NIOSH-approved respirator with a P95 (or
Respiratory Protection higher) particulate filter is recommended.[2] In

case of insufficient ventilation, a self-contained

breathing apparatus may be necessary.[5]

Safe Handling and Storage Protocol
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Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
powders or generating dust.[1][3]

o Ensure eyewash stations and safety showers are readily accessible.[5]
Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Read and
understand the safety information.

e Weighing and Transfer:

o Handle as a powder in a contained environment (e.g., fume hood) to minimize dust

generation.
o Use appropriate tools (spatula, etc.) for transfers.
o Avoid creating dust clouds.
e Solution Preparation:
o When dissolving, add the solid to the solvent slowly to avoid splashing.
o If the process generates heat, cool the mixture as needed.
e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[1][2]
o Decontaminate all work surfaces and equipment.
o Remove and properly store or dispose of contaminated PPE.
Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]
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o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[4]

Emergency Procedures

Emergency Situation

First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids. Get

medical attention.[4]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation
persists, call a physician. Remove and wash

contaminated clothing before reuse.[4]

Move to fresh air. If not breathing, give artificial

Inhalation respiration. Get medical attention if symptoms
occur.[4]
Do NOT induce vomiting. Clean mouth with
) water and drink plenty of water afterwards. Call
Ingestion

a physician or poison control center

immediately.[1]

Spill and Waste Disposal

Spill Response:

o Evacuate the area and ensure adequate ventilation.

o Wear appropriate PPE.

» Avoid generating dust.

o For small spills, carefully sweep up the solid material and place it in a suitable, closed

container for disposal.[4]

+ Clean the spill area with a suitable solvent and then wash with soap and water.
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Waste Disposal:

o Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[2]

» Do not allow the chemical to enter drains or waterways.[3]

o Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

Visual Guides

The following diagrams illustrate the key workflows for safely handling and disposing of 3-
Amino-2-nitrobenzoic acid.

Caption: Workflow for the safe handling of 3-Amino-2-nitrobenzoic acid.

Caption: Disposal plan for 3-Amino-2-nitrobenzoic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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